Cas no 100079-21-8 (Ethyl 3,4,5-tris(benzyloxy)benzoate)

Ethyl 3,4,5-tris(benzyloxy)benzoate is a synthetic ester derivative of gallic acid, characterized by its three benzyl-protected hydroxyl groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of polyphenolic compounds and pharmaceutical agents. Its benzyloxy groups provide stability and selective deprotection options, making it valuable for controlled functionalization in complex molecular architectures. The ethyl ester moiety enhances solubility in organic solvents, facilitating reactions in non-polar media. This compound is commonly employed in medicinal chemistry research for developing antioxidants, anti-inflammatory agents, and other bioactive molecules. Its well-defined structure and high purity make it particularly useful for structure-activity relationship studies and as a building block in multi-step synthetic routes.
Ethyl 3,4,5-tris(benzyloxy)benzoate structure
100079-21-8 structure
Product Name:Ethyl 3,4,5-tris(benzyloxy)benzoate
CAS No:100079-21-8
MF:C30H28O5
MW:468.540328979492
CID:2867313
Update Time:2025-07-02

Ethyl 3,4,5-tris(benzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3,4,5-tribenzyloxybenzoate
    • ethyl 3,4,5-tris(benzyloxy)benzoate
    • ethyl 3,4,5-tris(phenylmethoxy)benzoate
    • Oprea1_554049
    • STL445815
    • s11312
    • 2,6-D-it-butyl-4-[2-(3,5-ditert-butyl-4-hydroxyphenyl)sulfanylpropan-2-ylsulfanyl]phenol
    • Ethyl 3,4,5-tris(benzyloxy)benzoate
    • Inchi: 1S/C30H28O5/c1-2-32-30(31)26-18-27(33-20-23-12-6-3-7-13-23)29(35-22-25-16-10-5-11-17-25)28(19-26)34-21-24-14-8-4-9-15-24/h3-19H,2,20-22H2,1H3
    • InChI Key: LPOVBWPBHYTZPB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(=CC(C(=O)OCC)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 468.193674g/mol
  • Monoisotopic Mass: 468.193674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 468.5g/mol
  • XLogP3: 6.5
  • Topological Polar Surface Area: 54

Ethyl 3,4,5-tris(benzyloxy)benzoate Pricemore >>

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